Cas no 2243507-55-1 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 2243507-55-1
• MF: C₂₄H₁₈N₄O₄
• MW: 426.42412519455
• CID: 6436986
• PubChem ID: 165719578
• Update Time: 2025-06-25

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650212
• 2243507-55-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid

• Inchi： 1S/C24H18N4O4/c29-23(30)15-9-10-22(28-13-25-26-14-28)21(11-15)27-24(31)32-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,13-14,20H,12H2,(H,27,31)(H,29,30)
• InChI Key： ZCABYWWSKLAGQG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=CC=C1N1C=NN=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.13280507g/mol
• Monoisotopic Mass: 426.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid: A Comprehensive Overview

The compound with CAS No. 2243507-55-1, known as 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yl)benzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a triazole moiety, making it a valuable tool in various research and industrial applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound underscores its potential role in peptide-based drug discovery and chemical synthesis. The triazole moiety, specifically the 4H-1,2,4-triazol-4-yl group, adds another layer of functionality to the molecule. Triazoles are known for their stability and ability to form strong hydrogen bonds, which can enhance the bioavailability and pharmacokinetic properties of drugs.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing compounds in the design of bioconjugates and targeted drug delivery systems. The integration of the triazole group further enhances the molecule's versatility, enabling it to participate in click chemistry reactions—a powerful tool for constructing complex molecules with high precision.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Moreover, green chemistry principles have been increasingly applied to minimize environmental impact during its production.

From an applications standpoint, this compound has shown promise in several areas. In medicinal chemistry, it serves as a building block for constructing peptidomimetics and small molecule inhibitors targeting various disease states such as cancer and neurodegenerative disorders. In materials science, its unique electronic properties make it a candidate for organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have further elucidated the structural properties of this compound. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity to biological targets. These findings are crucial for optimizing its performance in therapeutic applications.

In conclusion, 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4H-1,2,4-triazol-4-yllbenzoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its combination of functional groups positions it as a valuable asset in both academic research and industrial development.